Cas no 20395-25-9 (1,1,3-trichloropropane)

• Product Name: 1,1,3-trichloropropane
• CAS No: 20395-25-9
• MF: C₃H₅Cl₃
• MW: 147.43079829216
• CID: 864728
• PubChem ID: 33157
• Update Time: 2025-04-24

1,1,3-trichloropropane Chemical and Physical Properties

Names and Identifiers

• 1,1,3-trichloropropane
• propane, 1,1,3-trichloro-
• SCHEMBL22732
• InChI=1/C3H5Cl3/c4-2-1-3(5)6/h3H,1-2H
• URWHLZCXYCQNSY-UHFFFAOYSA-N
• 1,1,3-trichloro-propane
• AKOS006385266
• 20395-25-9
• DTXSID10174342

• Inchi： 1S/C3H5Cl3/c4-2-1-3(5)6/h3H,1-2H2
• InChI Key： URWHLZCXYCQNSY-UHFFFAOYSA-N
• SMILES： ClC(CCCl)Cl

Computed Properties

• Exact Mass: 145.94585
• Monoisotopic Mass: 145.945683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3544
• Melting Point: -58.98°C
• Boiling Point: 145.55°C
• Refractive Index: 1.4698
• PSA: 0

Additional information on 1,1,3-trichloropropane

1,1,3-Trichloropropane (CAS No. 20395-25-9): Properties, Applications, and Industry Insights

1,1,3-Trichloropropane (CAS No. 20395-25-9) is a chlorinated hydrocarbon with significant industrial relevance. This compound, also known as TCP, is characterized by its unique chemical structure and versatile applications. As environmental concerns and sustainable chemistry gain traction, understanding the role of 1,1,3-trichloropropane in modern industries becomes increasingly important.

The molecular formula of 1,1,3-trichloropropane is C₃H₅Cl₃, with a molecular weight of 147.43 g/mol. It typically appears as a colorless to pale yellow liquid with a distinctive odor. The compound's boiling point ranges between 142-144°C, and it has a density of approximately 1.32 g/cm³ at 25°C. These physical properties make TCP suitable for various industrial processes, particularly as an intermediate in chemical synthesis.

One of the primary applications of 1,1,3-trichloropropane is in the production of specialty chemicals. It serves as a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent research trends indicate growing interest in chlorinated hydrocarbon intermediates for developing more efficient synthetic routes in medicinal chemistry. The compound's reactivity profile allows for selective transformations, making it a preferred choice for certain synthetic pathways.

In the field of material science, 1,1,3-trichloropropane finds use as a precursor for polymer modification. Its ability to introduce chlorine atoms into polymer chains enhances certain material properties, such as flame resistance and chemical stability. This application aligns with current industry demands for high-performance materials in electronics, construction, and automotive sectors. Researchers are particularly interested in how TCP-based modifications can contribute to developing more sustainable material solutions.

The environmental fate of 1,1,3-trichloropropane has been the subject of numerous studies. While chlorinated hydrocarbons generally raise environmental concerns, proper handling and disposal methods can mitigate potential impacts. Modern chemical industries emphasize green chemistry principles when working with compounds like TCP, focusing on waste reduction and process optimization. These practices address common search queries about environmentally friendly chemical processes and sustainable industrial chemistry.

From a market perspective, the demand for 1,1,3-trichloropropane remains stable, with Asia-Pacific regions showing particular growth. The compound's role in pharmaceutical intermediates and specialty chemicals drives this demand. Industry analysts frequently search for information about chlorinated solvent market trends and specialty chemical growth projections, making TCP an interesting case study in chemical economics.

Safety considerations for handling 1,1,3-trichloropropane include standard precautions for organic solvents: adequate ventilation, personal protective equipment, and proper storage conditions. These measures align with global workplace safety standards and respond to common search queries about chemical handling best practices. The compound's material safety data sheet provides detailed guidance for industrial users.

Recent scientific literature highlights novel applications of 1,1,3-trichloropropane in catalysis and synthetic methodology development. Researchers are exploring its use in cross-coupling reactions and as a chlorine source in certain transformations. These developments cater to the growing interest in innovative synthetic techniques among chemistry professionals and academics.

Quality control for 1,1,3-trichloropropane typically involves gas chromatography analysis to ensure purity standards. Industrial users often search for information about chemical purity specifications and analytical methods for chlorinated compounds, making this an important aspect of the compound's professional profile.

As regulatory frameworks evolve, the chemical industry continues to assess the long-term position of compounds like 1,1,3-trichloropropane. Current discussions focus on chemical alternatives assessment and sustainable chemistry innovation, topics that frequently appear in industry publications and conference agendas.

The future of 1,1,3-trichloropropane likely lies in specialized applications where its unique properties offer distinct advantages. As researchers answer common search questions about specialty chemical applications and niche industrial compounds, TCP maintains its relevance in specific segments of the chemical industry.

For laboratories and industrial users working with 1,1,3-trichloropropane, proper documentation and regulatory compliance remain essential. This includes maintaining accurate records of usage, storage conditions, and disposal methods—topics that generate consistent search traffic among EHS (environmental health and safety) professionals.

In educational contexts, 1,1,3-trichloropropane serves as an example when teaching about chlorinated hydrocarbon chemistry and industrial chemical applications. Academic users frequently search for teaching resources for specialty chemicals, making this aspect of the compound's profile particularly valuable for educational content creators.

The synthesis and production processes for 1,1,3-trichloropropane continue to evolve, with manufacturers implementing more efficient and environmentally conscious methods. These advancements respond to industry searches for green manufacturing processes and sustainable chemical production techniques.

As a reference compound, 1,1,3-trichloropropane appears in various chemical databases and regulatory lists. Professionals often search for chemical regulatory status information and compound classification systems, making comprehensive profiles like this valuable resources.

The analytical chemistry of 1,1,3-trichloropropane presents interesting challenges and opportunities. Modern techniques like GC-MS analysis and advanced spectroscopy methods provide detailed characterization data, addressing common search queries from analytical chemists and quality control specialists.

In conclusion, 1,1,3-trichloropropane (CAS No. 20395-25-9) remains an important compound in specific chemical applications. Its unique properties, combined with proper handling and innovative applications, ensure its continued relevance in the chemical industry. As sustainability and specialization drive chemical innovation, compounds like TCP demonstrate how traditional chemicals can adapt to modern industrial needs.